Cas no 2034533-34-9 (N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide)

N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide is a heterocyclic compound featuring a thiophene-triazole hybrid scaffold linked to a cyclohexene carboxamide moiety. Its structural complexity offers potential for diverse applications in medicinal chemistry, particularly as a pharmacophore in drug discovery. The thiophene and triazole groups contribute to enhanced binding affinity and metabolic stability, while the cyclohexene ring introduces conformational flexibility. This compound may serve as a versatile intermediate for synthesizing biologically active molecules, including kinase inhibitors or antimicrobial agents. Its well-defined synthetic route allows for further derivatization, enabling structure-activity relationship studies. The product is characterized by high purity and consistent performance in research applications.
N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide structure
2034533-34-9 structure
Product Name:N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide
CAS No:2034533-34-9
MF:C14H16N4OS
MW:288.368041038513
CID:5336280
Update Time:2025-10-23

N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)cyclohex-3-enecarboxamide
    • N-[(1-thiophen-2-yltriazol-4-yl)methyl]cyclohex-3-ene-1-carboxamide
    • N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide
    • Inchi: 1S/C14H16N4OS/c19-14(11-5-2-1-3-6-11)15-9-12-10-18(17-16-12)13-7-4-8-20-13/h1-2,4,7-8,10-11H,3,5-6,9H2,(H,15,19)
    • InChI Key: JDFIMSTVUHFFQP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1N1C=C(CNC(C2CC=CCC2)=O)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 376
  • XLogP3: 2
  • Topological Polar Surface Area: 88

N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide Pricemore >>

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Additional information on N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide

Comprehensive Overview of N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034533-34-9)

N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034533-34-9) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique molecular structure combining a thiophene ring, a 1,2,3-triazole moiety, and a cyclohex-3-ene-1-carboxamide group, making it a promising candidate for various pharmaceutical applications.

The growing interest in N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide can be attributed to its potential as a scaffold for designing new bioactive molecules. Researchers are particularly intrigued by its ability to interact with biological targets, such as enzymes and receptors, due to its hybrid structure. The thiophene and triazole components are known for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities, which opens up avenues for further exploration.

One of the key advantages of N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide is its synthetic versatility. The compound can be modified at multiple sites to enhance its bioactivity or improve its pharmacokinetic properties. This flexibility makes it a valuable tool for medicinal chemists working on structure-activity relationship (SAR) studies. Recent publications have highlighted its potential in targeting specific pathways involved in diseases like cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide has also found use in material science. Its unique electronic properties, derived from the thiophene and triazole rings, make it a candidate for organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. Researchers are exploring its potential in creating next-generation materials with improved performance and sustainability.

The synthesis of N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide typically involves multi-step reactions, including click chemistry for the formation of the 1,2,3-triazole ring. Advances in synthetic methodologies have made it easier to produce this compound in high yields and purity, facilitating its use in both academic and industrial settings. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize and ensure the quality of the final product.

From a market perspective, the demand for N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide is expected to grow as its applications expand. Pharmaceutical companies and research institutions are increasingly interested in this compound for developing new therapeutic agents. Additionally, its potential in material science applications is driving interest from the electronics and nanotechnology sectors.

For researchers and professionals looking to explore N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide further, it is essential to consider its storage and handling requirements. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Proper safety protocols must be followed during handling to ensure personal and environmental safety.

In conclusion, N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034533-34-9) represents a versatile and promising compound with wide-ranging applications in medicinal chemistry and material science. Its unique structural features and potential bioactivity make it a subject of ongoing research and development. As scientific understanding of this compound deepens, its impact on drug discovery and advanced materials is likely to grow, offering exciting opportunities for innovation.

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